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Compound of Interest

Compound Name: Solutol HS-15

Cat. No.: B8082359

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the appearance, physicochemical
properties, and handling instructions for Solutol HS-15 (also known as Kolliphor® HS 15), a
non-ionic solubilizer and emulsifying agent widely used in pharmaceutical formulations.

Appearance and Physical State

Solutol HS-15 is a macrogol 15 hydroxystearate.[1][2] At room temperature, it presents as a
colorless to off-white semi-solid or oily substance.[3][4][5] Due to its chemical properties, it may
appear as a semi-solid or solid at room and low temperatures.[1][2] Some sources also
describe its appearance as an ointment.[6]

Physicochemical Properties

Solutol HS-15 is a complex mixture of polyglycol mono- and di-esters of 12-hydroxystearic
acid.[7] A summary of its key quantitative properties is presented in the tables below for easy
reference and comparison.

Table 1: General and Physical Properties
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Property Value References
Melting Point 25-30 °C [6]
Freezing Point 24 °C [4]
Density 1.048 g/cm3 at 20 °C [6]
Flash Point 272 °C [6]
Water Content <0.5% [3]
pH (10g/100ml in H20) 5-7 [3]
Table 2: Chemical and Quality Control Parameters
Property Value References
Acid Value <1 mg KOH/g [3]
Hydroxyl Value 90-110 mg KOH/g [3]
Saponification Value 53-63 mg/g [3]
lodine Value <2 g/100g [3]
Peroxide Value <3 meg/Kg [3]
Residue on Ignition <0.3% [3]

Handling and Storage Instructions

Proper handling and storage of Solutol HS-15 are crucial to maintain its quality and ensure

laboratory safety.

Personal Protective Equipment (PPE) and Safety

Measures

When handling Solutol HS-15, it is imperative to use appropriate personal protective

equipment to avoid direct contact and inhalation.
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o Eye/Face Protection: Wear safety glasses with side-shields or goggles.

« Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and a lab coat. Wash
hands thoroughly after handling.[8]

o Respiratory Protection: Use only in a well-ventilated area.[8] If handling heated product
where vapors may be generated, respiratory protection should be used.

o General Hygiene: Do not eat, drink, or smoke when using this product.[8]

Storage Conditions

To ensure stability, Solutol HS-15 should be stored under the following conditions:

o Temperature: Recommended storage temperature is 4°C.[4][8] Some sources suggest
storage at -20°C for long-term stability.[9]

o Container: Keep the container tightly sealed in a cool, well-ventilated, and dry place.[8]

e Environment: Store away from direct sunlight and sources of ignition.[8] It is hygroscopic and
should be stored under an inert atmosphere.[3]

First Aid Measures

In case of accidental exposure, follow these first aid procedures:
e If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration.[8]
e In Case of Skin Contact: Wash off with plenty of soap and water.[8]

¢ In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[8]

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting.

Spills and Disposal

In the event of a spill, absorb the material with a suitable inert absorbent and dispose of it in
accordance with local regulations.[7]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/22226878/
https://pubmed.ncbi.nlm.nih.gov/22226878/
https://pubmed.ncbi.nlm.nih.gov/22226878/
https://www.benchchem.com/product/b8082359?utm_src=pdf-body
https://www.dovepress.com/solutolreghs15pluronicf127-and-solutolreghs15pluronicl61-mixed-micelle-peer-reviewed-fulltext-article-DDDT
https://pubmed.ncbi.nlm.nih.gov/22226878/
https://www.oatext.com/feasibility-of-self-emulsifying-drug-delivery-system-for-dissolution-enhancement-of-indapamide.php
https://pubmed.ncbi.nlm.nih.gov/22226878/
https://pubmed.ncbi.nlm.nih.gov/22226878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6559771/
https://pubmed.ncbi.nlm.nih.gov/22226878/
https://pubmed.ncbi.nlm.nih.gov/22226878/
https://pubmed.ncbi.nlm.nih.gov/22226878/
https://www.ijpsonline.com/articles/effect-of-solutol-hs-15-in-solid-dispersions-of-pioglitazone-hydrochloride-in-vitro-and-in-vivo-evaluation-3623.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8082359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Preparation of Drug-Loaded
Mixed Micelles using the Thin Film Hydration
Method

This section details a representative experimental protocol for the preparation of drug-loaded
mixed micelles using Solutol HS-15, a common application for enhancing the solubility and
delivery of poorly water-soluble drugs. This protocol is based on methodologies described in
peer-reviewed literature.

Objective: To encapsulate a poorly water-soluble active pharmaceutical ingredient (API) into
mixed micelles composed of Soluplus® and Solutol® HS15 to improve its aqueous solubility.

Materials:

Poorly water-soluble API (e.g., Thymoquinone)

e Soluplus®

e Solutol® HS15

¢ Methanol/Dichloromethane mixture (1:4 v/v)

o Distilled water

 Rotary evaporator

e Sonicator

Standard laboratory glassware

Procedure:

o Dissolution of Components:

o Accurately weigh and dissolve Soluplus® (400 mg), Solutol® HS15 (400 mg), and the API
(25 mg) in 10 mL of a methanol/dichloromethane (1:4 v/v) mixture in a round-bottom flask.
[10]
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e Formation of a Thin Film:
o Attach the round-bottom flask to a rotary evaporator.

o Evaporate the organic solvents under vacuum at a controlled temperature (e.g., 30-35 °C)
for approximately 20 minutes, or until a thin, uniform film of the components is formed on
the inner wall of the flask.[10]

e Hydration of the Film:
o Add 5 mL of distilled water to the flask containing the film.[10]

o Hydrate the film by sonicating the mixture for 5 minutes. This process will lead to the self-
assembly of the polymers and the encapsulation of the API into a micellar dispersion.[10]

o Characterization (Optional but Recommended):

o The resulting micellar dispersion can be characterized for particle size, polydispersity
index (PDI), and encapsulation efficiency using appropriate analytical techniques such as
Dynamic Light Scattering (DLS) and High-Performance Liquid Chromatography (HPLC).

Diagrams

This section provides a visual representation of the safe handling workflow for Solutol HS-15.
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Start: Receive Solutol HS-15

Upon Receipt

Store at 4°C in a tightly sealed container,
away from light and moisture.

Wear appropriate PPE:
- Safety glasses
- Gloves
- Lab coat

Handle in a well-ventilated area.
Avoid inhalation of vapors.

Weigh the required amount.

Use in formulation (e.g., dissolution,
mixing with other excipients).

Clean spills immediately with an
- inert absorbent.

Dispose of waste according to
- institutional and local regulations.

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Solutol HS-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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